6-chloro-1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-chloro-1-ethyl-3-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C7H9ClN2O2/c1-3-10-5(8)4-6(11)9(2)7(10)12/h4H,3H2,1-2H3
• InChI Key: ITEBXHYGZUWSIH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=O)N(C1=O)C)Cl
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol

Description

6-Chloro-1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione (CEMPD) is an important compound in the synthesis of pharmaceuticals and other important compounds. CEMPD has been studied for its potential as a drug, its mechanism of action, and its biochemical and physiological effects.

Scientific Research Applications

Chemical Reactivity and Derivative Formation

6-Chloro-1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione, a pyrimidine derivative, has been studied for its reactivity and derivative formation. Research has shown that 6-methylpyrimidine-2,4(1H,3H)-dione reacts with various compounds like 2-chloromethylthiirane, leading to the formation of derivatives like 6-methyl-N-thietan-3-ylpyrimidine-2,4(1H,3H)-dione. This reaction has been further explored for its potential in creating compounds with varied functional groups, enhancing their chemical utility and application in different fields of scientific research (Kataev, Meshcheryakova, Lazarev, & Kuznetsov, 2013).

Crystallography and Structural Analysis

Studies in crystallography involving 6-chloro-1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione have contributed significantly to the understanding of molecular structures and interactions. For example, research into the crystal structures of derivatives like 6-amino-3-methyI-5-nitrosopyrimidine-2,4(1H,3H)-dione has provided insights into molecular arrangements and interactions. These studies are crucial for designing new materials and understanding the molecular basis of various chemical processes (Schwabenländer, Kirfel, & Müller, 1998).

Pharmacological Applications

In the realm of pharmacology, derivatives of 6-chloro-1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione have been explored for their potential therapeutic effects. Studies have synthesized compounds like 5-diethylaminomethyl-6-methyl-2,4-dihydroxypyrimidine and evaluated their anti-inflammatory activity. These derivatives open new avenues for the development of novel therapeutic agents with potential applications in treating various inflammatory conditions (Shang Lin-lin & Dong, 2010).

Optical and Nonlinear Optical Properties

The exploration of optical and nonlinear optical properties of pyrimidine derivatives, including 6-chloro-1-ethyl-3-methylpyrimidine-2,4(1H,3H)-dione, is a growing field. Research in this area has synthesized novel compounds and assessed their linear and nonlinear optical properties using computational methods. These studies are vital for the development of new materials for optical device fabrication and other applications in photonics and electronics (Mohan et al., 2020).

Synthesis routes and methods

Procedure details

The sub-title compound was prepared by the method of example 9, part a) using 6-chloro-3-methyl uracil and ethyl iodide.